Cas no 122794-99-4 (Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate)

• Product Name: Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate
• CAS No: 122794-99-4
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD28100441
• CID: 104410
• PubChem ID: 329773527
• Update Time: 2025-06-27

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate
• 3-Quinolinecarboxylicacid, 6-bromo-4-hydroxy-, ethyl ester (Related Reference)
• 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester
• 3-Quinolinecarboxylicacid, 6-bromo-4-hydroxy-, ethyl ester
• 6-Bromo-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
• Ethyl 4-hydroxy-6-bromoquinoline-3-carboxylate
• Ethyl 6-bromo-4-hydroxy-3-quinolinecarboxylate
• BUTTPARK 21\09-49
• 4-Hydroxy-6-broMoquinoline-3-carboxylic acid ethyl ester
• 6-Bromo-3-(ethoxycarbonyl)-4-hydroxyquinoline, 6-Bromo-3-(ethoxycarbonyl)-4-hydroxy-1-azanaphthalene
• ethyl 6-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate
• ethyl 6-bromo-4-oxo-1H-quinoline-3-carboxylate
• 6-bromo-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• 3-QUINOLINECARBOXYLIC ACID, 6-BROMO-4-HYDROXY-, ETHYL ESTER
• 3-Quinolinecarboxylic acid, 6-bromo-1,4-dihydro-4-oxo-, ethyl ester
• 6-bromo-3-et
• 6-Bromo-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• AB7148
• IVZIOBTVAJBBAS-UHFFFAOYSA-N
• SB32039
• 6-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester, AldrichCPR
• BDBM50185293
• 5J-053
• Oprea1_440191
• EN300-6504822
• AKOS002262783
• SR-01000425943
• 79607-23-1
• FT-0642988
• J-521176
• PB14138
• SY110029
• DTXSID70351071
• BB 0241158
• CS-M0117
• A864835
• SCHEMBL529424
• PD182859
• AM85513
• SR-01000425943-1
• CBMicro_035845
• BIM-0035878.P001
• 6-Bromo-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• 122794-99-4
• Z57262142
• CS-M1121
• CHEMBL205257
• 3-CYANO-2-OXO-3-PHENYL-PROPIONICACIDMETHYLESTER
• Oprea1_178211
• AKOS001700940
• 6-Bromo-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
• MFCD01911606
• ETHYL6-BROMO-4-HYDROXYQUINOLINE-3-CARBOXYLATE
• Oprea1_383488
• ethyl 6-bromo-1,4-dihydro-4-oxoquinoline-3-carboxylate
• MFCD00173362
• 6-bromo-3-ethoxycarbonyl-4-quinolone
• BP-20282
• J-650022
• ethyl 6-bromo-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• ethyl6-broMo-4-oxo-1,4-dihydroquinoline-3-carboxylate
• BCP08175
• A890961
• FT-0708559
• STK151300
• STK037845
• DB-041687
• DA-02707
• XH1193
• 6-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester

• MDL： MFCD28100441
• Inchi： 1S/C12H10BrNO3/c1-2-17-12(16)9-6-14-10-4-3-7(13)5-8(10)11(9)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： IVZIOBTVAJBBAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O

Computed Properties

• Exact Mass: 294.98400
• Monoisotopic Mass: 294.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.593
• Melting Point: 286-287 ºC
• Boiling Point: 394.4°Cat760mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.596
• PSA: 59.42000
• LogP: 2.87960
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate: A Comprehensive Overview

Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate, with the CAS number 122794-99-4, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied for its diverse applications in drug discovery and material science. The structure of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate comprises a quinoline ring system with substituents at positions 3, 4, and 6. The presence of a bromine atom at position 6, a hydroxyl group at position 4, and an ethoxycarbonyl group at position 3 makes this compound unique and versatile in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate in various therapeutic areas. For instance, researchers have explored its anti-inflammatory properties, which could be attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. These findings underscore the importance of further research into the mechanisms underlying its biological activities.

The synthesis of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the bromine atom at position 6 is often achieved through electrophilic substitution reactions, while the hydroxyl group at position 4 can be introduced via oxidation or hydrolysis reactions. The ethoxycarbonyl group at position 3 is typically introduced through esterification reactions, ensuring the stability and solubility of the final product.

One of the most intriguing aspects of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate is its ability to act as a scaffold for further chemical modifications. By altering the substituents on the quinoline ring, researchers can fine-tune the compound's physicochemical properties and enhance its bioavailability. For example, recent studies have demonstrated that substituting the ethoxycarbonyl group with other ester groups can significantly improve the compound's solubility in aqueous media, making it more amenable for pharmaceutical applications.

In terms of pharmacokinetics, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be an effective candidate for targeting intracellular pathogens or cancer cells. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile, which is a critical factor for its potential use as a therapeutic agent.

Another area where Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate has shown promise is in the field of antimicrobial research. Studies have demonstrated that this compound possesses potent activity against a wide range of bacterial and fungal pathogens. Its mechanism of action appears to involve interference with key metabolic pathways essential for microbial survival, making it a potential candidate for developing new antibiotics.

Despite its numerous advantages, there are challenges associated with the development of Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate as a therapeutic agent. One major hurdle is optimizing its stability under physiological conditions to ensure prolonged efficacy in vivo. Additionally, further studies are needed to fully understand its long-term safety profile and potential for drug resistance.

In conclusion, Ethyl 6-bromo-4-hydroxyquinoline-3-carboxylate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research into its synthesis, pharmacokinetics, and biological activities, this compound holds great promise for addressing unmet medical needs in various disease areas.